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Compound of Interest

Compound Name: (-)-Epiafzelechin

Cat. No.: B191172 Get Quote

For researchers, scientists, and professionals in drug development, the safe and responsible

disposal of chemical compounds is a critical aspect of laboratory operations. This document

provides essential safety and logistical information for the proper disposal of (-)-Epiafzelechin,

ensuring compliance with safety standards and minimizing environmental impact.

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by GlpBio, (-)-Epiafzelechin is not

classified as a hazardous substance or mixture.[1] However, an SDS for the related compound,

(-)-Epiafzelechin 3-O-gallate, indicates that it may be harmful to the aquatic environment, and

advises against letting the product enter drains.[2] Given this information, a precautionary

approach is recommended for the disposal of (-)-Epiafzelechin to prevent environmental

contamination.
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Compound Information

Product Name (-)-Epiafzelechin

CAS Number 24808-04-6[1][3][4]

Molecular Formula C15H14O5[1][3][4]

Molecular Weight 274.27 g/mol [1][3]

Hazard Classification Not a hazardous substance or mixture.[1]

Environmental Precautions

Based on a related compound, it is advised to

prevent leakage or spillage and to keep the

product away from drains or water courses.[1][2]

Transport Information
Considered to be non-hazardous for transport.

[1][2]

Disposal Workflow
The following diagram outlines the recommended decision-making process for the proper

disposal of (-)-Epiafzelechin waste in a laboratory setting.
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Start: (-)-Epiafzelechin Waste Generated

Identify Waste:
Solid or in Solution?

Consult Safety Data Sheet (SDS)

Is it classified as hazardous?

Potential aquatic toxicity noted?

No

Dispose as Solid Chemical Waste:
- Collect in a labeled, sealed container.
- Segregate from incompatible wastes.

Yes

Yes Do NOT dispose down the drain.

Yes

Contact Environmental Health & Safety (EHS)
for pickup by a licensed waste contractor.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Epiafzelechin.
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Step-by-Step Disposal Protocol
As no specific experimental protocols for the deactivation or disposal of (-)-Epiafzelechin have

been cited in the available literature, the following procedure is based on general best practices

for the disposal of non-hazardous chemical waste with potential environmental concerns.

1. Waste Identification and Segregation:

Treat all waste containing (-)-Epiafzelechin, whether in solid form or in solution, as chemical

waste.

Do not mix (-)-Epiafzelechin waste with other waste streams unless compatibility has been

confirmed.

2. Containment and Labeling:

Solid Waste: Collect solid (-)-Epiafzelechin waste in a clearly labeled, sealed, and

chemically compatible container. The label should include the full chemical name, "(-)-
Epiafzelechin," and the approximate quantity.

Liquid Waste (Solutions): If (-)-Epiafzelechin is in a solvent, collect the solution in a labeled,

sealed, and appropriate waste container. The label must list all chemical components and

their approximate concentrations. Avoid overfilling containers.

3. Storage:

Store the waste container in a designated hazardous waste accumulation area within the

laboratory.

Ensure the storage area is secure and away from drains and sources of ignition.[2]

4. Disposal:

Do not dispose of (-)-Epiafzelechin down the sanitary sewer.[2]

Arrange for the disposal of the contained waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
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5. Empty Containers:

Empty containers that held (-)-Epiafzelechin should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as chemical waste.

After triple-rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste, with the label defaced. Consult your local EHS guidelines for specific

procedures on empty container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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